Cas no 6809-91-2 (1-Benzocyclobutenecarbonitrile)
6809-91-2 structure
Product Name:1-Benzocyclobutenecarbonitrile
CAS No:6809-91-2
MF:C9H7N
MW:129.158581972122
MDL:MFCD00001350
CID:47004
PubChem ID:24859475
Update Time:2025-08-03
1-Benzocyclobutenecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carbonitrile
- Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
- 1-Benzocyclobutenecarbonitrile
- 1-CYANOBENZOCYCLOBUTENE
- 1,2-Dihydro-cyclobutabenzen-1-carbonitril
- 1,2-dihydro-cyclobutabenzene-1-carbonitrile
- 1-CYANOBENZOCYCLOBUTANE
- 7-cyano bicyclo[4.2.0]1,3,5-octatriene
- benzocyclobutene-1-carbonitrile
- bicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
- SCHEMBL1722308
- FT-0651586
- AKOS004907858
- 1,2-dihydrocyclobutabenzene-1-carbonitrile
- cyanobenzocyclobutene
- A19057
- EN300-49547
- MFCD00001350
- TS-01696
- 6809-91-2
- AM20041002
- DTXSID70987531
- 1-Benzocyclobutenecarbonitrile, >=95%
- AC-284
- Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile #
-
- MDL： MFCD00001350
- Inchi： 1S/C9H7N/c10-6-8-5-7-3-1-2-4-9(7)8/h1-4,8H,5H2
- InChI Key： FJIDKRPZJBUHME-UHFFFAOYSA-N
- SMILES： N#CC1C2C=CC=CC=2C1
Computed Properties
- Exact Mass: 129.05800
- Monoisotopic Mass: 129.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.055 g/mL at 25 °C(lit.)
- Boiling Point: 88 °C/1.3 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.5479(lit.)
- PSA: 23.79000
- LogP: 1.84988
- Solubility: Not determined
1-Benzocyclobutenecarbonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S26;S37/39
1-Benzocyclobutenecarbonitrile Customs Data
- HS CODE：3902200000
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-Benzocyclobutenecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202081-5g |
Bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carbonitrile |
6809-91-2 | 95+% | 5g |
$597 | 2021-06-16 | |
| Alichem | A019150212-1g |
Bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carbonitrile |
6809-91-2 | 97% | 1g |
$231.83 | 2023-09-01 | |
| Alichem | A019150212-5g |
Bicyclo[4.2.0]octa-1,3,5,7-tetraene-7-carbonitrile |
6809-91-2 | 97% | 5g |
$861.08 | 2023-09-01 | |
| TRC | B289700-250mg |
1-Benzocyclobutenecarbonitrile |
6809-91-2 | 250mg |
$ 245.00 | 2022-06-07 | ||
| TRC | B289700-500mg |
1-Benzocyclobutenecarbonitrile |
6809-91-2 | 500mg |
$ 405.00 | 2022-06-07 | ||
| TRC | B289700-1000mg |
1-Benzocyclobutenecarbonitrile |
6809-91-2 | 1g |
$ 645.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00755-1g |
1-Cyanobenzocyclobutene |
6809-91-2 | ≥95% | 1g |
¥3718.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00755-250mg |
1-Cyanobenzocyclobutene |
6809-91-2 | 250mg |
¥1168.0 | 2021-09-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 324892-1G |
1-Benzocyclobutenecarbonitrile |
6809-91-2 | ≥95% | 1G |
￥2586.28 | 2022-02-24 | |
| Fluorochem | 069104-1g |
Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile |
6809-91-2 | 97% | 1g |
￡269.00 | 2022-03-01 |
1-Benzocyclobutenecarbonitrile Related Literature
-
1. Photoinduced molecular transformations. Part 135. New synthesis of taiwanin C and justicidin E based on a radical cascade process involving β-scission of alkoxyl radicals generated from 3- and 8-aryl-1-ethyl-1,2-dihydrocyclobuta[b]naphthalen-1-ols prepared by thermolysis of (Z)-tert-butyl 3-amino-3-(bicyclo[4.2.0]octa-1,3,5-trien-7-yl)propenoatesKazuhiro Kobayashi,Yoshikazu Kanno,Shinzo Seko,Hiroshi Suginome J. Chem. Soc. Perkin Trans. 1 1992 3111
-
Jennifer Tsoung,Ying Wang,Stevan W. Djuric React. Chem. Eng. 2017 2 458
6809-91-2 (1-Benzocyclobutenecarbonitrile) Related Products
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- 7496-27-7((2Z)-2-(4-methylphenyl)-3-phenylprop-2-enenitrile)
- 4591-16-6( )
- 2450-55-7(2-Butenedinitrile,2,3-diphenyl-, (2E)-)
- 38586-17-3( )
- 89482-97-3(Propanedinitrile, [(2,4-dimethylphenyl)phenylmethylene]-)
- 18670-23-0(3-methyl-2-phenyl-but-2-enenitrile)
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